20-Hydroxy-PGE2
20-Hydroxy-PGE2
20-hydroxyprostaglandin E2 is a prostaglandin E derivative that is prostaglandin E2 in which one of the methyl hydrogens at position 20 has been replaced by a hydroxy group. It is a prostaglandins E, a secondary allylic alcohol, a primary alcohol and a triol. It is functionally related to a prostaglandin E2. It is a conjugate acid of a 20-hydroxyprostaglandin E2(1-).
Brand Name:
Vulcanchem
CAS No.:
57930-95-7
VCID:
VC20810959
InChI:
InChI=1S/C20H32O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-17,19,21-22,24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,19+/m0/s1
SMILES:
C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O
Molecular Formula:
C20H32O6
Molecular Weight:
368.5 g/mol
20-Hydroxy-PGE2
CAS No.: 57930-95-7
Cat. No.: VC20810959
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 20-hydroxyprostaglandin E2 is a prostaglandin E derivative that is prostaglandin E2 in which one of the methyl hydrogens at position 20 has been replaced by a hydroxy group. It is a prostaglandins E, a secondary allylic alcohol, a primary alcohol and a triol. It is functionally related to a prostaglandin E2. It is a conjugate acid of a 20-hydroxyprostaglandin E2(1-). |
|---|---|
| CAS No. | 57930-95-7 |
| Molecular Formula | C20H32O6 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-2-[(E,3S)-3,8-dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-17,19,21-22,24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,19+/m0/s1 |
| Standard InChI Key | AZIGEYVZEVXWAD-NZGURKHLSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@H](C1=O)C/C=C\CCCC(=O)O)/C=C/[C@H](CCCCCO)O)O |
| SMILES | C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O |
| Canonical SMILES | C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O |
| Appearance | Assay:≥95%A solution in ethanol |
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